7-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 3-methyl-7-[(4-propan-2-ylthiadiazol-5-yl)methyl]-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C13H20N4O2S/c1-9(2)11-10(20-15-14-11)6-17-5-4-13(8-17)7-16(3)12(18)19-13/h9H,4-8H2,1-3H3
• InChI Key: KZRHKXHSFWYODA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SN=N1)CN2CCC3(C2)CN(C(=O)O3)C
• Molecular Formula: C13H20N4O2S
• Molecular Weight: 296.39 g/mol

Description

The compound contains several functional groups including an isopropyl group, a thiadiazole ring, a spiro ring system, and a ketone group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the spiro ring system. The thiadiazole ring and the isopropyl group could contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the thiadiazole ring might undergo reactions with nucleophiles, and the ketone group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the thiadiazole ring could contribute to its polarity, and the spiro ring system could influence its conformational stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a drug, it could interact with biological targets through the functional groups present in its structure.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The Material Safety Data Sheet (MSDS) would provide detailed information about its potential hazards.

Future Directions

The study and development of this compound could open up new possibilities in various fields. For instance, modifications of the thiadiazole ring or the spiro ring system could lead to compounds with improved properties or new biological activities.